Cas no 1227266-96-7 (1-(Phenylsulphonyl)-2-Methyl-7-azaindole)

• Product Name: 1-(Phenylsulphonyl)-2-Methyl-7-azaindole
• CAS No: 1227266-96-7
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 4563735
• PubChem ID: 131845943
• Update Time: 2024-11-06

1-(Phenylsulphonyl)-2-Methyl-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 1-(benzenesulfonyl)-6-chloro-2-methyl-pyrrolo[2,3-b]pyridine
• 6-chloro-2-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• F90079
• PS-19319
• SY323519
• DTXSID401178773
• 6-Chloro-2-methyl-1-(phenylsulfonyl)-7-azaindole
• 1-(BENZENESULFONYL)-6-CHLORO-2-METHYL-1H-PYRROLO[2,3-B]PYRIDINE
• 1-(benzenesulfonyl)-6-chloro-2-methylpyrrolo[2,3-b]pyridine
• 1227266-96-7
• 1H-Pyrrolo[2,3-b]pyridine, 6-chloro-2-methyl-1-(phenylsulfonyl)-
• 1-(Phenylsulphonyl)-2-Methyl-7-azaindole

• Inchi： 1S/C14H12N2O2S/c1-11-10-12-6-5-9-15-14(12)16(11)19(17,18)13-7-3-2-4-8-13/h2-10H,1H3
• InChI Key： AHBQPALYDSJJKZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)C2=C(C=CC=N2)C=C1C

Computed Properties

• Exact Mass: 306.0229765g/mol
• Monoisotopic Mass: 306.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 60.3Ų